Cas no 90132-06-2 (6-Heptynoic acid, 5-oxo-7-(trimethylsilyl)-, methyl ester)

• Product name: 6-Heptynoic acid, 5-oxo-7-(trimethylsilyl)-, methyl ester
• CAS No: 90132-06-2
• MF: C₁₁H₁₈O₃Si
• MW: 226.344324588776
• CID: 793615
• PubChem ID: 11075124

6-Heptynoic acid, 5-oxo-7-(trimethylsilyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 6-Heptynoic acid, 5-oxo-7-(trimethylsilyl)-, methyl ester
• methyl 5-oxo-7-trimethylsilylhept-6-ynoate
• DTXSID80454320
• SCHEMBL3341819
• 90132-06-2

• Inchi： InChI=1S/C11H18O3Si/c1-14-11(13)7-5-6-10(12)8-9-15(2,3)4/h5-7H2,1-4H3
• InChI Key： NMHHELNAFKWZHN-UHFFFAOYSA-N
• SMILES： COC(=O)CCCC(=O)C#C[Si](C)(C)C

Computed Properties

• Exact Mass: 226.10252097g/mol
• Monoisotopic Mass: 226.10252097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37000
• LogP: 1.77960

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters